Cas no 31382-31-7 (benzene, 1,1'-(1,3,5-hexatriene-1,6-diyl)bis[4-methyl-)

• Product Name: benzene, 1,1'-(1,3,5-hexatriene-1,6-diyl)bis[4-methyl-
• CAS No: 31382-31-7
• MF: C₂₀H₂₀
• MW: 260.372805595398
• CID: 1452529
• PubChem ID: 71360188
• Update Time: 2025-04-20

benzene, 1,1'-(1,3,5-hexatriene-1,6-diyl)bis[4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Hexa-1,3,5-triene-1,6-diylbis(4-methylbenzene)
• LogP
• 1-methyl-4-[6-(4-methylphenyl)hexa-1,3,5-trienyl]benzene
• DTXSID90783996
• 31382-31-7
• 1,1'-(Hexa-1,3,5-triene-1,6-diyl)bis(4-methylbenzene)
• benzene, 1,1'-(1,3,5-hexatriene-1,6-diyl)bis[4-methyl-

• Inchi： 1S/C20H20/c1-17-9-13-19(14-10-17)7-5-3-4-6-8-20-15-11-18(2)12-16-20/h3-16H,1-2H3
• InChI Key： QQJUCRQJJSSLMT-UHFFFAOYSA-N
• SMILES： C1(C=CC=CC=CC2C=CC(C)=CC=2)C=CC(C)=CC=1

Computed Properties

• Exact Mass: 260.1566
• Monoisotopic Mass: 260.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 6.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.007
• Boiling Point: 436.825°C at 760 mmHg
• Flash Point: 243.978°C
• Refractive Index: 1.63
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes